4-(2-methoxyethyl)thiazol-2-amine

4-(2-Methoxyethyl)thiazol-2-amine (CAS 1565604-87-6) is a specialized heterocyclic building block procured for the synthesis of pharmaceutical and agrochemical libraries [1]. It features a 2-aminothiazole core paired with a 2-methoxyethyl chain at the 4-position. This specific structural arrangement provides a stable hydrogen-bond acceptor while strictly capping the terminal oxygen to prevent unwanted side reactions. Buyers prioritize this exact compound when downstream applications require the steric profile of a three-carbon chain but cannot tolerate the high lipophilicity of a pure alkyl group or the synthetic reactivity of a free hydroxyl group [2].

Generic substitution with purely aliphatic analogs, such as 4-propylthiazol-2-amine, fails in procurement scenarios where downstream aqueous solubility and precise solvent-channel interactions are critical to API viability [1]. Conversely, substituting with the unmethylated 4-(2-hydroxyethyl)thiazol-2-amine introduces a reactive primary alcohol. This free hydroxyl acts as an unshielded hydrogen-bond donor that increases the Topological Polar Surface Area (TPSA), thereby degrading passive membrane permeability in CNS-targeted applications [2]. Furthermore, the free hydroxyl mandates costly protection and deprotection steps during standard N2-amidation or C5-cross-coupling workflows, significantly increasing the cost of goods and reducing overall synthetic yield [3].

Protection-Free Amidation

When executing N-acylation or Buchwald-Hartwig cross-coupling at the 2-amino position, 4-(2-methoxyethyl)thiazol-2-amine acts as a direct, drop-in substrate. In contrast, utilizing 4-(2-hydroxyethyl)thiazol-2-amine requires intermediate silyl ether protection and subsequent fluoride-mediated deprotection to prevent competitive O-acylation [1].

Eliminating protection steps directly reduces reagent costs, shortens cycle times, and improves overall yield in high-throughput library synthesis.

Lipophilicity Reduction

The incorporation of the ether oxygen in 4-(2-methoxyethyl)thiazol-2-amine fundamentally alters the partition coefficient of the resulting scaffold compared to isosteric alkyl chains. Chemoinformatic profiling demonstrates that the methoxyethyl group lowers the calculated LogP relative to a purely aliphatic propyl chain of identical length [1].

Procuring the methoxy-substituted precursor allows chemists to maintain the required steric bulk for target binding while proactively preventing late-stage attrition due to poor aqueous solubility.

TPSA Control for Membrane Permeability

For targets requiring intracellular or blood-brain barrier penetration, controlling the Topological Polar Surface Area (TPSA) is mandatory. The methyl-capped ether in 4-(2-methoxyethyl)thiazol-2-amine removes the hydrogen-bond donor present in the hydroxylated analog, directly reducing the polar surface area penalty [1].

This precise reduction in TPSA is critical for selecting precursors in CNS-targeted drug discovery where passive membrane permeability is a strict go/no-go criterion.

Regioselective C5 Functionalization

The electron-donating nature of the 4-alkyl ether substituent activates the thiazole ring while providing steric shielding, directing subsequent electrophilic substitutions. When subjected to standard bromination, 4-(2-methoxyethyl)thiazol-2-amine yields the C5-bromo derivative with near-total regioselectivity, whereas the unsubstituted baseline thiazol-2-amine is prone to mixed halogenation profiles [1].

High regioselectivity eliminates the need for complex chromatographic separations, ensuring scalable and reproducible generation of C5-coupling partners.

CNS Kinase and Secretase Inhibitor Libraries

Because 4-(2-methoxyethyl)thiazol-2-amine eliminates the hydrogen-bond donor penalty associated with hydroxylated analogs, it is the precursor of choice for synthesizing blood-brain barrier (BBB) penetrant compounds. It is specifically procured for assembling libraries targeting tauopathies or Alzheimer's disease where strict TPSA limits (<90 Ų) must be maintained to ensure target engagement [1].

Automated Parallel Synthesis

The absence of a reactive hydroxyl group allows this compound to be deployed directly into automated synthesis platforms. Buyers select this specific CAS to perform protection-free N-acylations and Buchwald-Hartwig couplings, streamlining the generation of large screening libraries without the yield losses associated with multi-step protection/deprotection sequences [2].

Hinge-Binder Solubility Optimization

In kinase inhibitor development, the 2-aminothiazole core frequently acts as the ATP-competitive hinge binder. Procuring the 4-(2-methoxyethyl) variant allows medicinal chemists to project a hydrophilic, LogP-lowering vector directly into the solvent-exposed channel, improving the aqueous solubility of the final API compared to purely aliphatic 4-propyl or 4-tert-butyl analogs [3].